Cas no 89534-38-3 (1,3-Butanedithiol,1-acetate)
1,3-Butanedithiol,1-acetate structure
Product Name:1,3-Butanedithiol,1-acetate
CAS No:89534-38-3
MF:C6H12O2S
MW:148.223280906677
CID:711890
PubChem ID:6430878
Update Time:2025-04-19
1,3-Butanedithiol,1-acetate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butanedithiol,1-acetate
- 3-MERCAPTOBUTYL ACETATE
- 3-sulfanylbutyl acetate
- 1-Acetoxy-3-mercapto-butan
- 3-Mercapto-1-butyl acetate
- 3-Thiobutyl acetate
- acetic acid-(3-mercapto-butyl ester)
- Essigsaeure-(3-mercapto-butylester)
- UNII-8D8DW6O2XV
- 1-Butanol, 3-mercapto-, 1-acetate
- GMXSGLCDVHHWIB-UHFFFAOYSA-N
- FEMA no. 4325
- 3-Mercapto-1-butyl acetate, (+/-)-
- 1,3-Butanedithiol, 1-acetate
- 3-mercaptobutyl-acetate
- Q27270216
- 8D8DW6O2XV
- DTXSID901008860
- (+/-)-3-Mercapto-1-butyl acetate [FHFI]
- (+/-)-3-mercapto-1-butyl acetate
- 89534-38-3
- 3-mercaptobutyl acetate, AldrichCPR
- AKOS006291548
- 3-sulfanylbutylacetate
-
- Inchi: 1S/C6H12O2S/c1-5(9)3-4-8-6(2)7/h5,9H,3-4H2,1-2H3
- InChI Key: GMXSGLCDVHHWIB-UHFFFAOYSA-N
- SMILES: SC(C)CCOC(C)=O
Computed Properties
- Exact Mass: 148.05600
- Monoisotopic Mass: 148.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 93.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 27.3Ų
Experimental Properties
- Density: 1.018
- Boiling Point: 195.6°C at 760 mmHg
- Flash Point: 77.7°C
- Refractive Index: 1.455
- PSA: 65.10000
- LogP: 1.25790
- FEMA: 4325 | (+/-)-3-MERCAPTO-1-BUTYL ACETATE
1,3-Butanedithiol,1-acetate Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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